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Compound of Interest

Compound Name: Methyl 3-amino-4-iodobenzoate

Cat. No.: B1321641

For Researchers, Scientists, and Drug Development Professionals
Introduction

Methyl 3-amino-4-iodobenzoate is an organic compound utilized as a raw material and
intermediate in various fields of organic synthesis, including pharmaceuticals, agrochemicals,
and dyestuffs.[1] Its aromatic structure, featuring a benzoate moiety substituted with both an
amino and an iodine group, makes it a versatile building block for more complex molecules.[1]
[2] The presence of the iodine substituent, in particular, enhances its reactivity, facilitating
further functionalization in chemical syntheses.[1][2] This guide provides a comprehensive
overview of the known safety and handling precautions for Methyl 3-amino-4-iodobenzoate,
compiled from available safety data sheets and chemical supplier information, to ensure its
safe use in a laboratory setting.

Hazard Identification and Classification

Methyl 3-amino-4-iodobenzoate is classified as a hazardous substance according to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary
hazards are associated with irritation to the skin, eyes, and respiratory system, and it is
considered harmful if swallowed.[3][4][5]

GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory

Category 3

(Single Exposure)

irritation

Signal Word: Warning[3][4][5][6]

Hazard Pictograms:

e (GHSO07)[6]

Physical and Chemical Properties

While comprehensive experimental data is limited, the following physical and chemical

properties have been reported.

Property Value Source(s)

Molecular Formula C8H8INO2 (1121131411511 71

Molecular Weight 277.06 g/mol [3]

Appearance Palle—yellow to yellow to brown A1)
solid/powder

Melting Point 134-138°C [3]

130.0-140.0°C [21[7]

Boiling Point Not available [3]

Solubility Soluble in organic solvents [1112]

Odor Not available [31[41[5]
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Toxicological Information

Detailed toxicological studies for Methyl 3-amino-4-iodobenzoate are not readily available in
the public domain. The information below is based on the GHS classification and general
toxicological principles.

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[3]

Acute Effects:

Oral: Harmful if swallowed.[4][5]

 Inhalation: May cause respiratory irritation.[3][4][5] Inhalation may lead to irritation of the
lungs and respiratory system, and overexposure could result in serious illness.[3]

» Skin: Causes skin irritation, which may be characterized by itching, scaling, reddening, or
occasionally blistering.[3]

o Eye: Causes serious eye irritation, characterized by redness, watering, and itching.[3]

Chronic Effects: Data on long-term exposure, carcinogenicity, mutagenicity, and reproductive
toxicity are not available.[3][5]

Quantitative Toxicity Data:

Metric Value

LD50 (Oral) Not available
LD50 (Dermal) Not available
LC50 (Inhalation) Not available

Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure.

Handling:
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e Avoid contact with skin, eyes, and personal clothing.[3]

e Wash hands thoroughly after handling.[3]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

e Use only outdoors or in a well-ventilated area.[3]

o Wear suitable protective clothing, gloves, and eye/face protection.[3]

e Do not eat, drink, or smoke when using this product.[4]

 Facilities storing or utilizing this material should be equipped with an eyewash fountain.[3]

Storage:

Store in a tightly-closed container when not in use.[3]

Store in a cool, dry, well-ventilated area away from incompatible substances.[3]

Keep away from sources of ignition.[3]

Store locked up.[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Methyl 3-amino-
4-iodobenzoate.

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection. A face shield may be appropriate in some workplaces. Use eyewear tested and
approved under appropriate government standards such as OSHA 29 CFR 1910.133 or EU
EN166.[3]

» Skin Protection: Wear protective gloves and clothing. Inspect gloves before use and observe
the instructions regarding permeability and breakthrough time provided by the supplier.[4]
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» Respiratory Protection: Use a NIOSH- or CEN-certified respirator when engineering controls
are not sufficient to control airborne concentrations.[3]

First Aid Measures

In the event of exposure, follow these first aid procedures and seek medical attention.

General Advice: Immediately remove any clothing contaminated by the product. Move out of
the dangerous area. Consult a physician and show this safety data sheet.[3]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Obtain medical aid.[3]

o Skin Contact: Immediately flush skin with running water for at least 15 minutes while
removing contaminated clothing and shoes. Wash clothing before reuse. Obtain medical aid
immediately.[3]

o Eye Contact: Immediately flush open eyes with running water for at least 15 minutes.
Remove contact lenses if present and easy to do. Continue rinsing. Obtain medical aid
immediately.[3]

 Ingestion: Do NOT induce vomiting without medical advice. Rinse mouth with water. Never
administer anything by mouth to an unconscious person. Obtain medical aid immediately.[3]

Spill and Disposal Considerations

Spill Response:

Wear protective equipment and keep unprotected personnel away.

Ensure adequate ventilation.

Prevent further leak or spill if safe to do so.

Vacuum, sweep up, or absorb with inert material and place into a suitable disposal container.

Do not let the product enter drains, other waterways, or soil.[3]
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Disposal:

o Chemical waste generators must determine whether a discarded chemical is classified as
hazardous waste.

o Dispose of contents/container to an approved waste disposal plant.

o Consult local, regional, and national regulations for proper disposal.[3]

Experimental Protocols

Detailed experimental protocols for the toxicological and safety assessment of Methyl 3-
amino-4-iodobenzoate are not publicly available. The hazard classifications provided are
based on data from suppliers and are likely derived from a combination of expert judgment,
structure-activity relationships, and/or in-house studies that are not published. In the absence
of specific experimental data, it is prudent to handle this compound with the precautions
outlined for a substance with its GHS classifications.

Visualized Workflows

The following diagrams illustrate the logical workflows for safe handling and emergency
response.
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Safe Handling Workflow

Gtore in a cool, dry, well-ventilated area in a tightly sealed containea

'

Wear appropriate PPE:
- Safety glasses/goggles
- Gloves
- Lab coat

'

Gandle in a well-ventilated area or fume hooa

'

GVeighing and Transfea

Gispose of waste in a designated hazardous waste containea

'

[Clean work area and wash hands thorougth
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Caption: General laboratory workflow for the safe handling of Methyl 3-amino-4-
iodobenzoate.

Caption: Logical workflow for responding to an exposure to Methyl 3-amino-4-iodobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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